Cas no 2228151-64-0 (4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228151-64-0
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 5810524
• PubChem ID: 165638645
• Update Time: 2025-06-08

4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole
• EN300-1955192
• 2228151-64-0

• Inchi： 1S/C7H8F3N3/c8-7(9,10)6-5(3-12-13-6)4-1-11-2-4/h3-4,11H,1-2H2,(H,12,13)
• InChI Key： NEZDACZHCMUHMH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1CNC1)(F)F

Computed Properties

• Exact Mass: 191.06703175g/mol
• Monoisotopic Mass: 191.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole

Exploring 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228151-64-0): A Versatile Compound in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228151-64-0) has emerged as a compound of significant interest. This heterocyclic molecule combines an azetidine ring with a trifluoromethyl pyrazole moiety, offering unique physicochemical properties that make it a valuable scaffold for drug development. Researchers are particularly drawn to its potential in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in oncology and metabolic disease research.

The structural features of 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole contribute to its enhanced bioavailability and blood-brain barrier permeability, addressing key challenges in CNS drug development. Recent publications highlight its utility in designing allosteric modulators, with particular attention to its hydrogen bonding capacity and lipophilic efficiency (LipE). These characteristics align with current industry trends favoring fragment-based drug design (FBDD) and property-driven optimization strategies.

From a synthetic chemistry perspective, the azetidine-pyrazole hybrid structure presents interesting challenges and opportunities. The trifluoromethyl group enhances metabolic stability while influencing electrophilic reactivity patterns, making it a focus area for late-stage functionalization studies. Computational chemists are particularly interested in its conformational dynamics, with molecular modeling suggesting unique binding pose stabilization effects in protein-ligand interactions.

The pharmaceutical industry's growing interest in 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole derivatives reflects broader market demands for next-generation small molecule therapeutics. Its application potential spans neurodegenerative disease targets (especially tau protein modulators), inflammatory pathways (notably NLRP3 inflammasome inhibition), and precision oncology approaches. These applications directly respond to trending searches about personalized medicine and disease-modifying therapies in medical forums and research databases.

Quality control aspects of CAS 2228151-64-0 involve specialized HPLC methods for chiral purity determination, given the stereochemical considerations of the azetidinyl substituent. Analytical chemists emphasize the importance of forced degradation studies to understand stability profiles, particularly regarding the hydrolytic susceptibility of the pyrazole ring under physiological conditions. These technical considerations are frequently queried in pharmaceutical formulation discussions and preclinical development forums.

Emerging research directions for this compound class include exploration as PROTAC (proteolysis targeting chimera) warheads and covalent inhibitor scaffolds. The 3-trifluoromethyl-1H-pyrazole component shows particular promise for targeted protein degradation strategies, a cutting-edge area receiving substantial attention in drug discovery webinars and investor presentations. This aligns with commercial search trends focusing on novel therapeutic modalities beyond traditional occupancy-based inhibition.

From a safety assessment perspective, preliminary in vitro ADME data suggests favorable CYP450 inhibition profiles for many 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole analogs, though structure-specific variations require careful evaluation. Toxicologists note interesting patterns in metabolite identification studies, particularly regarding glucuronidation pathways influenced by the azetidine nitrogen. These findings address common queries in translational research circles about lead optimization criteria.

The commercial availability of CAS 2228151-64-0 through specialty chemical suppliers has enabled rapid exploration of its structure-activity relationships (SAR). Current price benchmarking reflects its status as a high-value building block, with procurement specialists emphasizing the importance of batch-to-batch consistency in organofluorine compounds. These market dynamics intersect with industry concerns about supply chain resilience for advanced intermediates.

Looking forward, the scientific community anticipates expanded applications of 4-(azetidin-3-yl)-3-(trifluoromethyl)-1H-pyrazole chemistry in bioconjugation and radiopharmaceutical development. The azetidine nitrogen provides an excellent handle for click chemistry modifications, while the trifluoromethyl group offers opportunities for 19F NMR applications in mechanistic studies. These forward-looking applications respond to growing interest in theranostic agents and chemical biology tools.